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Compound of Interest

Compound Name: Metixene Hydrochloride

Cat. No.: B050323

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with Metixene
Hydrochloride. The following procedures are designed to ensure a safe laboratory
environment.

Chemical Identifier:
e Name: Metixene Hydrochloride
e CAS Number: 7081-40-5[1]

Hazard Summary: Metixene Hydrochloride is classified as harmful if swallowed or inhaled.[1]
It is also very toxic to aquatic life with long-lasting effects.[1][2][3][4]

Hazard Classification GHS Code Description

. Harmful if swallowed[1][2][3][4]
Acute Toxicity, Oral H302 5]
Acute Toxicity, Inhalation H332 Harmful if inhaled[1]
Hazardous to the aquatic H400 Very toxic to aquatic life[1][2]
environment, acute hazard [31141[5]
Hazardous to the aquatic HA10 Very toxic to aquatic life with
environment, long-term hazard long lasting effects[1][2][3][4][5]
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Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Metixene Hydrochloride to determine
the appropriate level of PPE. The following table summarizes the recommended PPE.

PPE Component Specification Rationale
Chemotherapy gloves To prevent skin contact. The
Gloves compliant with ASTM D6978 material must be impermeable
standard.[6] and resistant to the product.[1]

Impermeable, long-sleeved ) ]
) To protect skin and clothing
Gown gown that closes in the back o
_ _ _ from contamination.
with knit or elastic cuffs.[6]

Use a respiratory filter device
for brief exposure or low
pollution. For intensive or ) )
, _ To prevent inhalation of the
Respiratory Protection longer exposure, use a o
. ) ) substance, which is harmful.[1]
respiratory protective device

independent of circulating air.

[1]

_ To protect eyes from dust or
Eye Protection Safety glasses or goggles.
splashes.

Hair and shoe covers should

be considered, especially in
) To prevent the spread of
Other cleanroom environments or o
. contamination.
when handling larger

quantities.[6]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:
e Ensure good ventilation and exhaustion at the workplace.[1][2]

* Whenever possible, handle Metixene Hydrochloride in a laboratory hood.[2]
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Wash hands thoroughly before and after handling.[1][2]

Do not eat, drink, or smoke in the handling area.[2][3]

. Handling the Substance:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Thoroughly dedust the work area.[1]

Keep the container tightly sealed when not in use.[1][2]

. In Case of a Spill:

Evacuate unnecessary personnel.[2]

For emergency responders, do not take action without suitable protective equipment.[2]

Ensure adequate ventilation.[1]

Absorb the spill with an inert material and place it in an appropriate waste disposal container.

[2]
Clean the contaminated surfaces with an excess of water and detergents.[2]
Collect all spillage to prevent release to the environment.[1]

. First Aid Measures:

General Advice: Symptoms of poisoning may occur after several hours; therefore, medical
observation for at least 48 hours after the accident is recommended.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If
required, provide artificial respiration.[1]

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[1][3]

In Case of Skin Contact: Generally, the product does not irritate the skin. Wash the affected
area with mild soap and water.[1][2]
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e In Case of Eye Contact: Rinse the opened eye for several minutes under running water.[1]

Disposal Plan

Metixene Hydrochloride must not be disposed of with household garbage and should not be
allowed to reach the sewage system.[1] Disposal must be made according to official local,
regional, national, and international regulations.[1][4]

General Disposal Guidance for Unused Medicines:
e Do not flush down the toilet unless specifically instructed to do so.
« If a drug take-back program is available, that is the preferred method of disposal.[7]
« If no take-back program is available, follow these steps:
o Remove the drug from its original container.[7]

o Mix it with an unappealing substance such as dirt, cat litter, or used coffee grounds. Do not
crush tablets or capsules.[7]

o Place the mixture in a sealed plastic bag or other container.[7]
o Dispose of the container in the household trash.[7]

o Scratch out all personal information on the prescription label of the empty container before
recycling or discarding.[7]

Experimental Workflow: Safe Handling of Metixene
Hydrochloride
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Workflow for Safe Handling of Metixene Hydrochloride
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Caption: Workflow for the safe handling of Metixene Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. cdn.caymanchem.com [cdn.caymanchem.com]
. sds.edgm.eu [sds.edgm.eu]

. lgcstandards.com [Igcstandards.com]

. Metixene | C20H23NS | CID 4167 - PubChem [pubchem.ncbi.nim.nih.gov]

1
2
3
e 4. Igcstandards.com [Igcstandards.com]
5
6. publications.ashp.org [publications.ashp.org]
7

. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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